ethyl 4-{[(1-naphthylamino)carbonyl]amino}benzoate

• IUPAC Name: ethyl 4-(naphthalen-1-ylcarbamoylamino)benzoate
• InChI: InChI=1S/C20H18N2O3/c1-2-25-19(23)15-10-12-16(13-11-15)21-20(24)22-18-9-5-7-14-6-3-4-8-17(14)18/h3-13H,2H2,1H3,(H2,21,22,24)
• InChI Key: POAVWGFQHJCWLU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C20H18N2O3
• Molecular Weight: 334.4 g/mol

Description

Ethyl 4-{[(1-naphthylamino)carbonyl]amino}benzoate, also known as ethyl N-(1-naphthyl)-4-aminobenzoate, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a member of the class of organic compounds known as benzoic acid esters and has been studied for its ability to inhibit certain enzymes and receptors in the body. In

Mechanism of Action

The mechanism of action of ethyl 4-{[(1-naphthylamino)carbonyl]amino}benzoate 4-{[(1-naphthylamino)carbonyl]amino}benzoate involves the inhibition of enzymes and receptors such as cyclooxygenase-2 (COX-2), matrix metalloproteinases (MMPs), and nicotinic acetylcholine receptors (nAChRs). These enzymes and receptors are involved in various cellular processes such as inflammation, angiogenesis, and cell proliferation. By inhibiting these enzymes and receptors, this compound 4-{[(1-naphthylamino)carbonyl]amino}benzoate has the potential to suppress the development and progression of various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound 4-{[(1-naphthylamino)carbonyl]amino}benzoate include the inhibition of COX-2, MMPs, and nAChRs. This compound has been shown to reduce inflammation, angiogenesis, and cell proliferation in various disease models. Additionally, this compound 4-{[(1-naphthylamino)carbonyl]amino}benzoate has been shown to have antioxidant properties, which may contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-{[(1-naphthylamino)carbonyl]amino}benzoate 4-{[(1-naphthylamino)carbonyl]amino}benzoate in lab experiments is its ability to inhibit specific enzymes and receptors, which allows for the study of their roles in various disease processes. Additionally, this compound has been shown to have low toxicity, which makes it a safer alternative to other compounds with similar therapeutic potential. However, one limitation of using this compound 4-{[(1-naphthylamino)carbonyl]amino}benzoate is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy in certain experimental settings.

Future Directions

There are several future directions for the study of ethyl 4-{[(1-naphthylamino)carbonyl]amino}benzoate 4-{[(1-naphthylamino)carbonyl]amino}benzoate. One potential direction is the development of more efficient synthesis methods that can produce larger quantities of the compound. Additionally, further studies are needed to explore the therapeutic potential of this compound in various disease models and to determine its optimal dosage and administration route. Furthermore, the potential interactions of this compound with other drugs and compounds should be investigated to ensure its safety and efficacy in clinical settings.

Synthesis Methods

The synthesis of ethyl 4-{[(1-naphthylamino)carbonyl]amino}benzoate 4-{[(1-naphthylamino)carbonyl]amino}benzoate involves the reaction of this compound 4-aminobenzoate with 1-naphthyl isocyanate. The reaction is typically carried out in a solvent such as dichloromethane or methanol and requires the use of a catalyst such as triethyl 4-{[(1-naphthylamino)carbonyl]amino}benzoateamine. The resulting product is purified by column chromatography to obtain the final compound.

Scientific Research Applications

Ethyl 4-{[(1-naphthylamino)carbonyl]amino}benzoate has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. This compound has been shown to inhibit the activity of certain enzymes and receptors in the body, which are involved in the development and progression of these diseases.